Cas no 2171776-76-2 (tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate
• CAS No: 2171776-76-2
• MF: C₁₇H₂₉F₃N₂O₃
• MW: 366.41897559166
• CID: 6090923
• PubChem ID: 165597389
• Update Time: 2025-06-25

tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate
• EN300-1646330
• 2171776-76-2
• tert-butyl 3-amino-3-[1-hydroxy-3-(trifluoromethyl)cyclohexyl]piperidine-1-carboxylate

• Inchi： 1S/C17H29F3N2O3/c1-14(2,3)25-13(23)22-9-5-7-15(21,11-22)16(24)8-4-6-12(10-16)17(18,19)20/h12,24H,4-11,21H2,1-3H3
• InChI Key： RJVJDYHUPWQTQU-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(C1)(C1(CN(C(=O)OC(C)(C)C)CCC1)N)O)(F)F

Computed Properties

• Exact Mass: 366.21302728g/mol
• Monoisotopic Mass: 366.21302728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate

Introduction to tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate (CAS No. 2171776-76-2)

Tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate (CAS No. 2171776-76-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a piperidine ring, and a trifluoromethyl-substituted cyclohexane moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The tert-butyl group is known for its steric hindrance and stability, which can enhance the compound's pharmacological properties by improving its metabolic stability and reducing its susceptibility to enzymatic degradation. The presence of the piperidine ring, a common motif in many bioactive molecules, suggests that this compound may exhibit potent biological activity. The trifluoromethyl-substituted cyclohexane moiety adds further complexity and can influence the compound's lipophilicity and binding affinity to specific biological targets.

Recent research has focused on the potential of tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity in various biological assays, including enzyme inhibition, receptor binding, and cellular assays. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant inhibitory activity against a specific enzyme involved in the progression of neurodegenerative diseases.

In addition to its potential therapeutic applications, tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate has been investigated for its role in modulating cellular signaling pathways. Research conducted at the University of California, San Francisco, revealed that this compound can effectively modulate the activity of certain G protein-coupled receptors (GPCRs), which are important targets for drug discovery. The ability to modulate GPCRs makes this compound a valuable tool for understanding the mechanisms underlying various physiological processes and diseases.

The synthesis of tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate involves several steps, including the formation of the piperidine ring and the introduction of the trifluoromethyl group. Advanced synthetic methods, such as transition metal-catalyzed reactions and organocatalysis, have been employed to optimize the synthesis process and improve yield and purity. These synthetic strategies not only facilitate the production of this compound but also provide insights into the development of new synthetic methodologies for other complex molecules.

The physicochemical properties of tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate, such as its solubility, stability, and lipophilicity, have been extensively studied to understand its behavior in biological systems. These properties are crucial for optimizing its formulation and delivery methods. For example, enhancing solubility through prodrug strategies or using nanotechnology-based delivery systems can improve the bioavailability and efficacy of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate. Preliminary results from Phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. Further studies are needed to determine its therapeutic potential in larger patient populations and to identify optimal dosing regimens.

In conclusion, tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpiperidine-1-carboxylate (CAS No. 2171776-76-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and development.